N-[2-(1-cyclohexen-1-yl)ethyl]-2-(7,8-dimethoxy-1-oxo-2(1H)-phthalazinyl)acetamide

• IUPAC Name: N-[2-(cyclohexen-1-yl)ethyl]-2-(7,8-dimethoxy-1-oxophthalazin-2-yl)acetamide
• InChI: InChI=1S/C20H25N3O4/c1-26-16-9-8-15-12-22-23(20(25)18(15)19(16)27-2)13-17(24)21-11-10-14-6-4-3-5-7-14/h6,8-9,12H,3-5,7,10-11,13H2,1-2H3,(H,21,24)
• InChI Key: MPWBQYXEIHNPMG-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C2=C(C=C1)C=NN(C2=O)CC(=O)NCCC3=CCCCC3)OC
• Molecular Formula: C20H25N3O4
• Molecular Weight: 371.4 g/mol

Description

N-[2-(1-cyclohexen-1-yl)ethyl]-2-(7,8-dimethoxy-1-oxo-2(1H)-phthalazinyl)acetamide is a useful research compound. Its molecular formula is C20H25N3O4 and its molecular weight is 371.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 371.18450629 g/mol and the complexity rating of the compound is 604. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis of Heterocyclic Compounds

Research has demonstrated the compound's utility in the synthesis of various heterocyclic compounds, showcasing its versatility as a precursor or intermediate in chemical reactions. For instance, studies have shown its involvement in the synthesis of pyridine, pyridazine, pyrimido-[4,5-c]pyridazine, pyrido[3,4-c]pyridazine, 1,6-naphthyridine, and phthalazine derivatives. These processes typically involve reactions with specific reagents under controlled conditions, leading to a variety of structurally complex and potentially bioactive molecules (E. A. E. Rady & M. Barsy, 2006).

Anticancer Drug Synthesis

The compound has been referenced in the context of synthesizing anticancer drugs, where its structural features are modified to target specific biological pathways. A study focused on the synthesis, structural elucidation, and molecular docking analysis of an anticancer drug highlighting the compound's relevance in medicinal chemistry. This research emphasizes the compound's potential as a scaffold for developing therapeutic agents with specific activity against cancer cells (G. Sharma et al., 2018).

Structural and Molecular Studies

Several studies have explored the structural aspects and properties of related compounds, including salt and inclusion compounds of derivatives containing the amide bond. These investigations provide insight into the compound's physical and chemical properties, such as crystallinity, solubility, and potential for forming gels or crystalline solids under various conditions. Such studies are crucial for understanding the compound's behavior in different environments and its potential applications in material science (A. Karmakar, R. Sarma, & J. Baruah, 2007).

Antimicrobial and Antioxidant Activity

Research has also explored the antimicrobial and antioxidant activities of derivatives formed from this compound, indicating its potential in pharmaceutical applications. These studies involve synthesizing and evaluating the biological activities of newly formed compounds, contributing valuable data on their efficacy as antimicrobial or antioxidant agents. The findings from such research can guide the development of new drugs or additives with health benefits (K. Chkirate et al., 2019).